4-(4-Nitrophenyl)thiomorpholine 1,1-dioxide
Cat. No. B8726290
M. Wt: 256.28 g/mol
InChI Key: WRUOROFTYVWDOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08604029B2
Procedure details
Zinc powder (0.47 g, 7.2 mmol) was added to a solution of 4-(4-nitro-phenyl)-thiomorpholine 1,1-dioxide (155 mg, 0.60 mmol) in acetic acid (3 mL) and the mixture was stirred at 60° C. for 2 h. The reaction mixture was concentrated to dryness, diluted with ethyl acetate and washed with sodium bicarbonate solution and water then dried over sodium sulfate. The organic layer was concentrated to dryness to afford 4-(1,1-dioxo-1λ6-thiomorpholin-4-yl)-phenylamine (70 mg, 51%).
Yield
51%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][S:13](=[O:17])(=[O:16])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1)([O-])=O>C(O)(=O)C.[Zn]>[O:17]=[S:13]1(=[O:16])[CH2:12][CH2:11][N:10]([C:7]2[CH:6]=[CH:5][C:4]([NH2:1])=[CH:9][CH:8]=2)[CH2:15][CH2:14]1
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Inputs
Step One
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Name
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|
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Quantity
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155 mg
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)N1CCS(CC1)(=O)=O
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Name
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|
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Quantity
|
3 mL
|
|
Type
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solvent
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Smiles
|
C(C)(=O)O
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Name
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|
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Quantity
|
0.47 g
|
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Type
|
catalyst
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Smiles
|
[Zn]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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60 °C
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Stirring
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Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 60° C. for 2 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated to dryness
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ADDITION
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Type
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ADDITION
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|
Details
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diluted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
washed with sodium bicarbonate solution and water
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
then dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The organic layer was concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
O=S1(CCN(CC1)C1=CC=C(C=C1)N)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 70 mg | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
